4-fluoro-N'-[(4-methoxyphenyl)sulfonyl]benzohydrazide

• IUPAC Name: 4-fluoro-N'-(4-methoxyphenyl)sulfonylbenzohydrazide
• InChI: InChI=1S/C14H13FN2O4S/c1-21-12-6-8-13(9-7-12)22(19,20)17-16-14(18)10-2-4-11(15)5-3-10/h2-9,17H,1H3,(H,16,18)
• InChI Key: FZBCSAHRJYYCFT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NNC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C14H13FN2O4S
• Molecular Weight: 324.33 g/mol

Description

4-fluoro-N'-[(4-methoxyphenyl)sulfonyl]benzohydrazide, commonly known as FMPSB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of FMPSB is not fully understood. However, it is believed to work by inhibiting the growth of bacteria and cancer cells through the disruption of essential cellular processes.
Biochemical and Physiological Effects:
FMPSB has been found to have minimal toxicity in vitro, indicating its potential use as a safe and effective drug candidate. It has also been found to have low solubility in water, which may limit its bioavailability in vivo.

Advantages and Limitations for Lab Experiments

FMPSB has several advantages for use in lab experiments. It is relatively easy to synthesize and has been found to have minimal toxicity in vitro. However, its low solubility in water may limit its use in certain experiments.

Future Directions

There are several future directions for research related to FMPSB. One potential area of study is the development of more efficient synthesis methods to improve its yield and purity. Another area of study is the investigation of its potential use as an anticancer agent in vivo. Additionally, further research is needed to fully understand its mechanism of action and potential applications in other scientific research fields.

Synthesis Methods

FMPSB can be synthesized through a two-step reaction process. The first step involves the reaction of 4-fluorobenzoic acid with thionyl chloride to form 4-fluorobenzoyl chloride. The second step involves the reaction of 4-fluorobenzoyl chloride with N-(4-methoxyphenyl) hydrazinecarbothioamide to form FMPSB.

Scientific Research Applications

FMPSB has been studied for its potential applications in various scientific research fields. It has been found to have antimicrobial activity against gram-positive bacteria, such as Staphylococcus aureus. It has also been studied for its potential use as an anticancer agent, as it has been found to inhibit the growth of cancer cells in vitro.